Phthalylsulfacetamide Phthalylsulfacetamide Phthalylsulfacetamide is a sulfonamide antibiotic used for topical application to the skin and the conjunctiva.
Phthalylsulfacetamide is a member of benzamides.
Brand Name: Vulcanchem
CAS No.: 131-69-1
VCID: VC0539591
InChI: InChI=1S/C16H14N2O6S/c1-10(19)18-25(23,24)12-8-6-11(7-9-12)17-15(20)13-4-2-3-5-14(13)16(21)22/h2-9H,1H3,(H,17,20)(H,18,19)(H,21,22)
SMILES: CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
Molecular Formula: C16H14N2O6S
Molecular Weight: 362.4 g/mol

Phthalylsulfacetamide

CAS No.: 131-69-1

Inhibitors

VCID: VC0539591

Molecular Formula: C16H14N2O6S

Molecular Weight: 362.4 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Phthalylsulfacetamide - 131-69-1

CAS No. 131-69-1
Product Name Phthalylsulfacetamide
Molecular Formula C16H14N2O6S
Molecular Weight 362.4 g/mol
IUPAC Name 2-[[4-(acetylsulfamoyl)phenyl]carbamoyl]benzoic acid
Standard InChI InChI=1S/C16H14N2O6S/c1-10(19)18-25(23,24)12-8-6-11(7-9-12)17-15(20)13-4-2-3-5-14(13)16(21)22/h2-9H,1H3,(H,17,20)(H,18,19)(H,21,22)
Standard InChIKey SNWQKAWITMVCQW-UHFFFAOYSA-N
SMILES CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
Canonical SMILES CC(=O)NS(=O)(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2C(=O)O
Appearance Solid powder
Melting Point 196.0 °C
Description Phthalylsulfacetamide is a sulfonamide antibiotic used for topical application to the skin and the conjunctiva.
Phthalylsulfacetamide is a member of benzamides.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >3 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Phthalylsulfacetamide; Enteramide; Ftalicetimida; Kalacet; NSC 163977; NSC-163977; NSC163977; TSC-80; TSC 80; TSC80;
Reference 1: Keagy PM, Oace SM. Rat bioassay of wheat bran folate and effects of intestinal bacteria. J Nutr. 1989 Dec;119(12):1932-9. PubMed PMID: 2559958.
2: CHRISTIAN AB. Phthalylsulfacetamide as a treatment for infectious calf scours. J Am Vet Med Assoc. 1952 Sep;121(906):185-6. PubMed PMID: 13022466.
3: WEISS J. Diarrheal syndrome; report on therapy using resion with polymyxin and phthalylsulfacetamide. Am J Gastroenterol. 1954 Jul;22(1):64-72. PubMed PMID: 13171369.
4: ROGOFF G. Phthalylsulfacetamide (thalamyd) in veterinary medicine. J Am Vet Med Assoc. 1950 Sep;117(882):220-2. PubMed PMID: 15436322.
5: ASHER LM. The treatment of ulcerative colitis with prednisolone-phthalylsulfacetamide retention enemas; a preliminary report. Gastroenterology. 1958 Apr;34(4):659-60. PubMed PMID: 13524563.
6: EHRLICH R. Treatment of ulcerative colitis with a resin polymyxin phthalylsulfacetamide preparation. Am J Gastroenterol. 1960 Feb;33:235-9. PubMed PMID: 13819616.
PubChem Compound 8574
Last Modified Nov 11 2021
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